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Compound of Interest

Compound Name: Osajin

Cat. No.: B1677503 Get Quote

Essential Safety and Handling Guide for Osajin
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for the handling of Osajin, a bioactive isoflavone with antitumor,

antioxidant, and anti-inflammatory properties.[1] Adherence to these procedures is critical to

mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Classification
Osajin is classified with the following hazards:

Hazard Code Description GHS Classification

H302 Harmful if swallowed.[2]
Acute toxicity, Oral (Category

4)[2]

H400 Very toxic to aquatic life.[3]
Acute aquatic toxicity

(Category 1)[2]

H410
Very toxic to aquatic life with

long lasting effects.[2][3]

Chronic aquatic toxicity

(Category 1)[2]
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The following personal protective equipment is mandatory when handling Osajin to minimize

exposure.

Body Part Required PPE Standard/Specification

Eyes/Face
Tightly fitting safety goggles

with side-shields.[4]

EN 166 (EU) or NIOSH (US)

approved.[4]

Skin
Chemical-impermeable gloves.

[4]

Must satisfy EU Directive

89/686/EEC and the standard

EN 374.[4]

Fire/flame resistant and

impervious clothing.[4]
N/A

Respiratory Full-face respirator.[4]

Required if exposure limits are

exceeded or irritation occurs.

[4]

Self-contained breathing

apparatus (SCBA).[4]
Necessary for firefighting.[4]

Handling and Storage Protocols
Proper handling and storage procedures are crucial to prevent accidents and maintain the

integrity of the compound.

Handling:

Work in a well-ventilated area.[4]

Avoid contact with skin and eyes.[4]

Prevent the formation of dust and aerosols.[4]

Use non-sparking tools to avoid ignition sources.[4]

Take precautionary measures against static discharge.[4]

Do not eat, drink, or smoke in handling areas.[2]
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Wash hands and skin thoroughly after handling.[2]

Storage:

Keep containers tightly closed.[4]

Store in a dry, cool, and well-ventilated place.[4]

Store away from foodstuff containers and incompatible materials.[4]

Emergency and First Aid Procedures
Immediate and appropriate response to an exposure is critical.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. Provide oxygen

if breathing is difficult. If the person is not

breathing, give artificial respiration and seek

immediate medical attention.[4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a physician.[4]

Eye Contact
Rinse eyes with pure water for at least 15

minutes and consult a physician.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention or contact a

Poison Control Center.[4]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Response:
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Evacuate: Evacuate personnel to a safe area, upwind of the spill.[4]

Ventilate: Ensure the area is well-ventilated.[4]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to

enter drains.[4]

Equip: Use personal protective equipment, including chemical-impermeable gloves and

spark-proof tools.[4]

Clean-up: Collect the spilled material and place it in a suitable, closed container for disposal.

[4]

Disposal:

Dispose of Osajin and its containers at an approved waste disposal plant in accordance with

local, state, and federal regulations.[2][4]

Disposal options include a licensed chemical destruction plant or controlled incineration with

flue gas scrubbing.[4]

Do not contaminate water, food, or feed by storage or disposal.[4]

Do not discharge into sewer systems.[4]

Contaminated packaging should be triple-rinsed before recycling or reconditioning.

Alternatively, it can be punctured to prevent reuse and disposed of in a sanitary landfill.[4]

Experimental Workflow for Handling Osajin
The following diagram outlines the standard operational workflow for handling Osajin in a

laboratory setting.
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Caption: Standard workflow for safely handling Osajin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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